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Essential Safety and Handling Guide for 3-
Octanol
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 3-Octanol, tailored for research, scientific, and drug development

professionals. Following these procedures is critical for ensuring laboratory safety and

operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Octanol is classified as a substance that causes skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).[1][2] It is also a combustible liquid.[3]

Therefore, strict adherence to PPE protocols is mandatory.

Eye and Face Protection: Always wear chemical safety glasses or goggles with side-shields

conforming to EN166, NIOSH (US), or EN 166 (EU) standards.[1]

Skin Protection:

Gloves: Handle with gloves that have been inspected prior to use.[1] Use proper glove

removal technique to avoid skin contact. Dispose of contaminated gloves after use in

accordance with laboratory and local regulations.[1]
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Protective Clothing: Wear impervious clothing. The type of protective equipment must be

selected based on the concentration and amount of the dangerous substance at the

specific workplace.[1]

Respiratory Protection: For operations where inhalation of vapor or mist is possible and

engineering controls are not sufficient, use a full-face supplied air respirator or an air-

purifying respirator with appropriate cartridges (type ABEK (EN 14387) or equivalent).[1]

Respirators must be tested and approved under government standards like NIOSH (US) or

CEN (EU).[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 3-Octanol.

Property Value Source(s)

CAS Number 589-98-0 [1][2]

Molecular Formula C₈H₁₈O [1][4]

Molecular Weight 130.23 g/mol [1][5]

Appearance Colorless liquid [5][6]

Odor Sweet, nutty, herbaceous [7]

Boiling Point 174-176 °C (at 760 mmHg) [1][6][7]

Melting Point -45 °C / -49 °F [5][6]

Flash Point 67-68 °C / 152.6-154.4 °F [2][6][8]

Density 0.818 g/mL (at 25 °C) [7][8]

Vapor Pressure ~1 mmHg (at 20 °C) [8]

Vapor Density ~4.5 (vs air) [8]

Solubility
Insoluble in water; soluble in

alcohol and ether.
[5]
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Handling Procedures:

Handle in accordance with good industrial hygiene and safety practices.[1]

Avoid contact with skin, eyes, and clothing.[1][6]

Avoid inhalation of vapor or mist.[1]

Work in a well-ventilated area.[2][6]

Keep away from all sources of ignition, including heat, sparks, and open flames.[1][9]

Take precautionary measures against static discharge.[1][6]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][2]

Storage Plan:

Store in a cool, dry, and well-ventilated place.[1][9]

Keep containers tightly closed.[1][9]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

Incompatible materials include strong oxidizing agents, strong acids, strong bases, acid

anhydrides, and acid chlorides.[9]

Disposal Plan:

Disposal must be made according to official, local, and national regulations.[2]

Do not dispose of with household garbage or allow the product to reach the sewage system.

[2]

Soak up spills with inert absorbent material and place in suitable, closed containers for

disposal.[6][9]
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Contaminated packaging should be disposed of in the same manner as the product itself.[2]

[3]

Emergency Procedures
First Aid Measures:

General Advice: If you feel unwell, seek medical advice and show the safety data sheet to

the doctor in attendance.[1]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][6]

Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation occurs, get

medical advice/attention.[1][2][10] Remove contaminated clothing and wash it before reuse.

[2]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids.[1][2] Remove contact lenses if present and easy to do. Continue

rinsing. If eye irritation persists, get medical advice/attention.[2][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Consult a physician.[1][6]

Spill Response Workflow: In the event of a spill, a systematic response is crucial to mitigate

risks. The following workflow outlines the necessary steps for safely managing a 3-Octanol
spill.
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Caption: Workflow for responding to a 3-Octanol spill.
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Experimental Protocol: Preparing a 100 mL 0.5M
Solution of 3-Octanol in Ethanol
This protocol outlines the standard procedure for preparing a dilute solution of 3-Octanol, a
common task in a laboratory setting.

Objective: To safely and accurately prepare 100 mL of a 0.5 Molar (M) solution of 3-Octanol in
absolute ethanol.

Materials:

3-Octanol (reagent grade)

Absolute Ethanol (200 proof)

100 mL volumetric flask (Class A)

Glass beaker

Glass funnel

Pipette or graduated cylinder

Wash bottle with absolute ethanol

Appropriate waste container

Required Personal Protective Equipment:

Safety goggles with side shields

Nitrile or other chemically resistant gloves

Laboratory coat

Procedure:

Calculation:
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Determine the mass of 3-Octanol needed.

Molar Mass of 3-Octanol (C₈H₁₈O) = 130.23 g/mol .[1]

Moles needed = Molarity × Volume (L) = 0.5 mol/L × 0.100 L = 0.05 moles.

Mass needed = Moles × Molar Mass = 0.05 mol × 130.23 g/mol = 6.51 g.

Calculate the volume of 3-Octanol to measure using its density.

Density of 3-Octanol = 0.818 g/mL.[7][8]

Volume needed = Mass / Density = 6.51 g / 0.818 g/mL = 7.96 mL.

Preparation (perform in a chemical fume hood):

Ensure all glassware is clean and dry.

Place the 100 mL volumetric flask in a stable position.

Using a pipette or a graduated cylinder, carefully measure 7.96 mL of 3-Octanol.

Transfer the measured 3-Octanol into the 100 mL volumetric flask using a glass funnel to

prevent spillage.

Add approximately 50 mL of absolute ethanol to the volumetric flask. Swirl gently to mix.

Continue to add absolute ethanol, using a wash bottle for the final additions, until the

bottom of the meniscus reaches the calibration mark on the neck of the flask.

Cap the flask securely and invert it 15-20 times to ensure the solution is homogeneous.

Labeling and Storage:

Label the flask clearly with the contents ("0.5M 3-Octanol in Ethanol"), the date of

preparation, and your initials.

Store the solution in a cool, dry, well-ventilated area away from ignition sources, as per the

storage plan.[1]
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Waste Disposal:

Dispose of any excess or waste solution in a designated halogen-free organic solvent

waste container.

Rinse any contaminated glassware with a small amount of ethanol and pour the rinsate

into the waste container before final cleaning.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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